6-{[3-(2-fluorophenyl)pyrrolidin-1-yl]carbonyl}imidazo[1,2-a]pyridine

• IUPAC Name: [3-(2-fluorophenyl)pyrrolidin-1-yl]-imidazo[1,2-a]pyridin-6-ylmethanone
• InChI: InChI=1S/C18H16FN3O/c19-16-4-2-1-3-15(16)13-7-9-22(11-13)18(23)14-5-6-17-20-8-10-21(17)12-14/h1-6,8,10,12-13H,7,9,11H2
• InChI Key: SPHSMYFSWIHUTE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC=CC=C2F)C(=O)C3=CN4C=CN=C4C=C3
• Molecular Formula: C18H16FN3O
• Molecular Weight: 309.3 g/mol

Description

6-{[3-(2-fluorophenyl)pyrrolidin-1-yl]carbonyl}imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C18H16FN3O and its molecular weight is 309.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 309.12774030 g/mol and the complexity rating of the compound is 446. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorescence Applications

• Fluorescence Switching and pH Sensing : Imidazo[1,5-a]pyridinium ions, closely related to the compound , have been identified as highly emissive and water-soluble fluorophores. These ions exhibit distinct de-excitation pathways responsible for either fluorescence turn-on or ratiometric response to pH changes (Hutt et al., 2012).

• Low-Cost Emitters with Large Stokes' Shift : A series of imidazo[1,5-a]pyridine derivatives, synthesized through a one-pot process, show remarkable Stokes' shift range and can be used as luminescent materials (Volpi et al., 2017).

• Fluorescent Probes for Membrane Dynamics : Imidazo[1,5-a]pyridine-based fluorophores, synthesized via a one-pot cyclization process, are suitable candidates as cell membrane probes to monitor cellular health and explore biochemical pathways (Renno et al., 2022).

• Fluorescent Probes for Mercury Ion Detection : Certain imidazo[1,2-a]pyridine derivatives, obtained through a one-pot reaction, have been shown to be efficient fluorescent probes for mercury ion detection in various solutions (Shao et al., 2011).

Therapeutic Applications

• Imaging Agents for Alzheimer’s Disease : Fluorinated imidazo[1,2-a]pyridine derivatives have been synthesized for potential use in imaging amyloid plaques in Alzheimer’s disease, demonstrating promise as radioligands for brain imaging (Zeng et al., 2006).

• Antiviral Activity : Imidazo[1,2-a]pyridines with specific structural modifications have shown significant antiviral activities against human cytomegalovirus (CMV) and varicella-zoster virus (VZV) (Véron et al., 2007).

• Versatile Scaffold for Stable N-Heterocyclic Carbenes : The imidazo[1,5-a]pyridine skeleton serves as a versatile platform for generating new types of stable N-heterocyclic carbenes, potentially useful in various biochemical applications (Alcarazo et al., 2005).

• Prospective Therapeutic Agents : Imidazo[1,2-a]pyridine is recognized for its broad range of applications in medicinal chemistry, including anticancer, antimycobacterial, antileishmanial, and anticonvulsant activities (Deep et al., 2016).

Mechanism of Action

The compound is a Trk inhibitor, which means it inhibits the function of tropomyosin receptor kinases (TrkA/B/C). Dysregulation of TrkA/B/C expression and signaling is recognized as a hallmark of numerous neurodegenerative diseases including Parkinson’s, Huntington’s, and Alzheimer’s disease. TrkA/B/C is also known to drive tumorigenesis and metastatic potential in a wide range of neurogenic and non-neurogenic human cancers.

Future Directions

The development of suitable positron emission tomography (PET) radioligands would allow an in vivo exploration of this versatile potential therapeutic target. The compound is part of a series of fluorinated Trk inhibitors that constitute novel lead radioligands with about 2- to 3- orders of magnitude increased TrkB/C potencies compared to previous lead tracers. These compounds display favorable selectivity profiles and physicochemical parameters for translation into in vivo PET imaging agents.